Cas no 1595648-24-0 (4-(methylamino)butyl(2-methylcyclopropyl)methylamine)

• Product Name: 4-(methylamino)butyl(2-methylcyclopropyl)methylamine
• CAS No: 1595648-24-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD30487850
• CID: 5181042
• PubChem ID: 116023142
• Update Time: 2025-11-02

4-(methylamino)butyl(2-methylcyclopropyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N1-methyl-N4-[(2-methylcyclopropyl)methyl]-
• 4-(methylamino)butyl(2-methylcyclopropyl)methylamine

• MDL： MFCD30487850
• Inchi： 1S/C10H22N2/c1-9-7-10(9)8-12-6-4-3-5-11-2/h9-12H,3-8H2,1-2H3
• InChI Key： QRVYPWDPWFXDQE-UHFFFAOYSA-N
• SMILES： C(NC)CCCNCC1CC1C

Additional information on 4-(methylamino)butyl(2-methylcyclopropyl)methylamine

Comprehensive Guide to 4-(methylamino)butyl(2-methylcyclopropyl)methylamine (CAS No. 1595648-24-0)

4-(methylamino)butyl(2-methylcyclopropyl)methylamine (CAS No. 1595648-24-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique structure combining a methylcyclopropyl group with a methylamino side chain. Its molecular formula and precise structural configuration make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's methylamino and cyclopropyl moieties contribute to its distinct chemical properties, including solubility, stability, and reactivity. Researchers have explored its potential in drug discovery, where its structural motifs are leveraged to enhance binding affinity and metabolic stability. Given the growing demand for small-molecule therapeutics, 4-(methylamino)butyl(2-methylcyclopropyl)methylamine is increasingly studied for its role in optimizing pharmacokinetic profiles.

One of the key applications of 4-(methylamino)butyl(2-methylcyclopropyl)methylamine lies in its use as a building block for more complex molecules. Its versatility allows chemists to modify its functional groups, enabling the synthesis of derivatives with tailored properties. This adaptability is particularly relevant in the context of precision medicine, where researchers seek compounds that can be fine-tuned for specific biological targets.

In recent years, the compound has also been linked to advancements in neuroscience research. Its structural features resemble those of certain neuromodulators, making it a candidate for studying receptor interactions. As the scientific community delves deeper into neurodegenerative diseases and cognitive disorders, compounds like 4-(methylamino)butyl(2-methylcyclopropyl)methylamine are gaining traction for their potential therapeutic applications.

From a commercial perspective, the demand for 4-(methylamino)butyl(2-methylcyclopropyl)methylamine is driven by its utility in high-value chemical synthesis. Suppliers and manufacturers emphasize its purity and consistency, ensuring it meets the stringent requirements of research and industrial applications. The compound's CAS No. 1595648-24-0 serves as a critical identifier for procurement and regulatory compliance.

For those searching for "4-(methylamino)butyl(2-methylcyclopropyl)methylamine uses" or "CAS 1595648-24-0 suppliers," it's important to note that this compound is primarily utilized in controlled research environments. Its handling requires adherence to standard laboratory safety protocols, though it is not classified under restricted categories. The compound's stability under various conditions makes it a reliable choice for experimental workflows.

Looking ahead, the role of 4-(methylamino)butyl(2-methylcyclopropyl)methylamine in drug development and material science is expected to expand. Innovations in synthetic methodologies and a deeper understanding of its reactivity will likely unlock new applications. As the scientific community continues to explore its potential, this compound remains a noteworthy subject of study in modern chemistry.